Cas no 1955561-36-0 (3-Cyclopropyl-5-(2-azaspiro[4.4]nonan-4-yl)-1,2,4-oxadiazole)

• Product Name: 3-Cyclopropyl-5-(2-azaspiro[4.4]nonan-4-yl)-1,2,4-oxadiazole
• CAS No: 1955561-36-0
• MF: C₁₃H₁₉N₃O
• MW: 233.309462785721
• CID: 5696257
• PubChem ID: 91812049
• Update Time: 2025-06-10

3-Cyclopropyl-5-(2-azaspiro[4.4]nonan-4-yl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-(2-azaspiro[4.4]nonan-4-yl)-3-cyclopropyl-1,2,4-oxadiazole
• F1907-0914
• 4-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-2-azaspiro[4.4]nonane
• 3-cyclopropyl-5-(2-azaspiro[4.4]nonan-4-yl)-1,2,4-oxadiazole
• EN300-265251
• 1955561-36-0
• AKOS026706583
• 3-Cyclopropyl-5-(2-azaspiro[4.4]nonan-4-yl)-1,2,4-oxadiazole

• Inchi： 1S/C13H19N3O/c1-2-6-13(5-1)8-14-7-10(13)12-15-11(16-17-12)9-3-4-9/h9-10,14H,1-8H2
• InChI Key： ZPOWELVUPBXBDO-UHFFFAOYSA-N
• SMILES： O1C(C2CNCC32CCCC3)=NC(C2CC2)=N1

Computed Properties

• Exact Mass: 233.152812238g/mol
• Monoisotopic Mass: 233.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 51Ų

Additional information on 3-Cyclopropyl-5-(2-azaspiro[4.4]nonan-4-yl)-1,2,4-oxadiazole

Comprehensive Overview of 3-Cyclopropyl-5-(2-azaspiro[4.4]nonan-4-yl)-1,2,4-oxadiazole (CAS No. 1955561-36-0)

The compound 3-Cyclopropyl-5-(2-azaspiro[4.4]nonan-4-yl)-1,2,4-oxadiazole (CAS No. 1955561-36-0) is a heterocyclic molecule that has garnered significant attention in medicinal chemistry and drug discovery. Its unique structural features, including the 1,2,4-oxadiazole core and the 2-azaspiro[4.4]nonane moiety, make it a promising scaffold for the development of novel therapeutics. Researchers are particularly interested in its potential applications in targeting G protein-coupled receptors (GPCRs) and enzyme inhibitors, which are hot topics in modern pharmacology.

One of the key reasons for the growing interest in 3-Cyclopropyl-5-(2-azaspiro[4.4]nonan-4-yl)-1,2,4-oxadiazole is its versatility in drug design. The 1,2,4-oxadiazole ring is known for its metabolic stability and ability to mimic peptide bonds, making it a valuable building block in bioisosteric replacements. Meanwhile, the spirocyclic structure of 2-azaspiro[4.4]nonane contributes to improved pharmacokinetic properties, such as enhanced solubility and reduced toxicity. These attributes align with current trends in fragment-based drug discovery and lead optimization.

In recent years, the scientific community has been actively exploring the role of spirocyclic compounds in addressing unmet medical needs. 3-Cyclopropyl-5-(2-azaspiro[4.4]nonan-4-yl)-1,2,4-oxadiazole has been investigated for its potential in treating central nervous system (CNS) disorders, a field where blood-brain barrier (BBB) permeability is a critical factor. Its balanced lipophilicity and molecular weight make it a candidate for CNS drug development, a topic frequently searched in academic and industrial research databases.

The synthesis of 3-Cyclopropyl-5-(2-azaspiro[4.4]nonan-4-yl)-1,2,4-oxadiazole typically involves multi-step organic reactions, including cyclocondensation and spirocyclization. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yields and reduce reaction times, reflecting the industry's shift toward green chemistry and sustainable manufacturing. These methodologies are often highlighted in patent literature and peer-reviewed journals, underscoring the compound's commercial and scientific relevance.

From a structure-activity relationship (SAR) perspective, modifications to the cyclopropyl or azaspiro groups can significantly alter the compound's biological profile. This flexibility has led to its inclusion in high-throughput screening (HTS) libraries, where it serves as a valuable tool for identifying new drug candidates. Additionally, its pharmacophore features are frequently analyzed using computational chemistry tools, a trend driven by the increasing integration of artificial intelligence (AI) in drug discovery.

In conclusion, 3-Cyclopropyl-5-(2-azaspiro[4.4]nonan-4-yl)-1,2,4-oxadiazole (CAS No. 1955561-36-0) represents a compelling case study in modern medicinal chemistry. Its structural complexity, combined with its potential therapeutic applications, positions it at the intersection of innovative drug design and cutting-edge research. As the demand for target-specific and safer pharmaceuticals grows, this compound is likely to remain a focal point for both academic and industrial research efforts.